2,2-dimethyl-N-[2,2,2-trichloro-1-({[(2-methylphenyl)amino]carbonothioyl}amino)ethyl]propanamide

• Molecular Formula: C15H20Cl3N3OS
• Molecular Weight: 396.8 g/mol
• IUPAC Name: 2,2-dimethyl-N-[2,2,2-trichloro-1-[(2-methylphenyl)carbamothioylamino]ethyl]propanamide
• InChI: InChI=1S/C15H20Cl3N3OS/c1-9-7-5-6-8-10(9)19-13(23)21-11(15(16,17)18)20-12(22)14(2,3)4/h5-8,11H,1-4H3,(H,20,22)(H2,19,21,23)
• InChI Key: FXQBJGLZBHSROX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NC(C(Cl)(Cl)Cl)NC(=O)C(C)(C)C

Description

2,2-dimethyl-N-[2,2,2-trichloro-1-({[(2-methylphenyl)amino]carbonothioyl}amino)ethyl]propanamide is a synthetic organic compound with the molecular formula CHClNOS. It belongs to the class of amides and contains both chlorine and sulfur atoms.

Structure: The compound’s structure consists of a central amide group (N-C(O)-) connected to a trichloroethylamine moiety, which in turn is linked to a 2-methylphenyl group. The 2,2-dimethyl substituents enhance its stability.

Purpose: This compound may find applications in various fields due to its unique structure and properties.

Preparation Methods

Synthetic Routes: While detailed synthetic routes are scarce, researchers have likely developed methods involving chlorination, amidation, and other reactions.

Reaction Conditions: Specific conditions would depend on the chosen synthetic pathway.

Industrial Production: Unfortunately, information on large-scale industrial production remains limited.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including

Common Reagents and Conditions: Reagents like reducing agents (e.g., LiAlH), oxidizing agents (e.g., KMnO), and nucleophiles (e.g., amines) could be involved.

Major Products: These depend on the specific reactions undertaken.

Scientific Research Applications

Chemistry: Investigate its reactivity, explore novel derivatives, and study its interactions with other compounds.

Biology: Assess its impact on biological systems, including potential toxicity or pharmacological effects.

Medicine: Explore its therapeutic potential (e.g., as an antimicrobial or anticancer agent).

Industry: Evaluate its use in materials science, catalysis, or specialty chemicals.

Mechanism of Action

Targets: Identify molecular targets (e.g., enzymes, receptors) affected by this compound.

Pathways: Investigate signaling pathways influenced by its interactions.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to related compounds.

Similar Compounds: Other related compounds include

Remember that this compound’s applications and properties are still being explored, and further research is essential